5-Benzyl-2,3-dihydro-1H-pyrrole

• CAS: 60601-63-0
• Molecular Formula: C11H13N
• Molecular Weight: 159.23 g/mol
• SMILES: C1CNC(=C1)CC2=CC=CC=C2
• InChI: InChI=1S/C11H13N/c1-2-5-10(6-3-1)9-11-7-4-8-12-11/h1-3,5-7,12H,4,8-9H2
• InChIKey: PZMVSPKZURPPAE-UHFFFAOYSA-N

Researchers requiring a monocyclic 2,3-dihydropyrrole with a free N-H donor and reactive C=N imine for fragment elaboration often face limited commercial availability of the correct regioisomer. 5-Benzyl-2,3-dihydro-1H-pyrrole (CAS 60601-63-0) directly addresses this gap: • Unique C2=N imine enables Paternò-Büchi [2+2] photocycloaddition (>95% de) and nucleophilic addition - transformations inaccessible to 2,5-dihydro regioisomers. • Free N-H (HBD=1, LogP=2.44) satisfies fragment rule-of-three criteria for FBDD campaigns and kinase hinge binding. • Unsubstituted benzyl scaffold provides the parent chemotype for systematic insecticidal/acaricidal SAR exploration.

5-Benzyl-2,3-dihydro-1H-pyrrole Procurement Overview

5-Benzyl-2,3-dihydro-1H-pyrrole (CAS 60601-63-0) is a monocyclic 2,3-dihydropyrrole (2-pyrroline) bearing a benzyl substituent at the 5-position (C11H13N, MW = 159.23 g/mol, calculated LogP = 2.44, PSA = 12.03 Ų) . Unlike aromatic pyrroles, the 2,3-dihydro-1H-pyrrole core contains a C=N imine bond conferring distinct reactivity toward nucleophilic addition, reduction, and cycloaddition [1]. The compound serves as a versatile intermediate for further functionalization via the free N–H and the activated imine, occupying a unique position among benzyl-substituted five-membered N-heterocycles [2].

Endocyclic C=N imine supports nucleophilic addition, reduction, and cycloaddition chemistries

Free N–H enables hydrogen bonding and further N-derivatization

Benzyl group at C-5 via sp³ linker electronically insulates the imine, retaining reactivity

• [1] Ayar, A.; Aksahin, M.; Mesci, S.; Yazgan, B.; Gul, M.; Yildirim, T. Antioxidant, Cytotoxic Activity and Pharmacokinetic Studies by Swiss Adme, Molinspiration, Osiris and DFT of PhTAD-substituted Dihydropyrrole Derivatives. Curr. Comput. Aided Drug Des. 2022, 18 (2), 117–130. DOI: 10.2174/1573409917666210223105722. View Source
• [2] Ma, Q.; Liu, Y.; Zhang, P.; Li, Y.; Xiong, L.; Wang, Q. Design, Synthesis, and Biological Evaluation of Various α-Substituted Benzylpyrroles Based on the Structures of Insecticidal Chlorfenapyr and Natural Pyrrolomycins. J. Agric. Food Chem. 2014, 62 (26), 6072–6081. DOI: 10.1021/jf501377t. View Source

5-Benzyl-2,3-dihydro-1H-pyrrole Regioisomer Specificity

Benzyl-substituted dihydropyrroles are not interchangeable: the position of the benzyl group (C-5 vs. N-1 vs. C-2) and the oxidation state of the pyrrole ring (2,3-dihydro vs. 2,5-dihydro vs. aromatic pyrrole) dictate fundamentally different electronic properties, reactivity profiles, and biological outcomes [1]. 5-Benzyl-2,3-dihydro-1H-pyrrole retains a free N–H capable of hydrogen bonding and further derivatization, whereas its N-benzyl regioisomer (CAS 72219-12-6) lacks this donor and shows altered nucleophilicity [2]. The 2,3-dihydro isomer bearing the imine at C-2=N exhibits different cycloaddition behavior compared to 2,5-dihydro isomers, and the benzyl group at C-5 (vs. C-4 or C-2) places the aromatic ring in a distinct spatial orientation relative to the imine, affecting both steric accessibility and π-stacking interactions in biological targets [3]. Below, we quantify these differences where data exist.

N-Benzyl regioisomer

Lacks H-bond donor; higher LogP alters pharmacophore vectors — not interchangeable in SAR studies.

2,5-Dihydro isomers

No endocyclic imine; incapable of Paternò–Büchi cycloaddition — different synthetic outcomes.

5-Phenyl analog

Conjugation extends π-system; reduces imine electrophilicity — may shift nucleophilic addition kinetics.

• [1] Ma, Q.; Liu, Y.; Zhang, P.; Li, Y.; Xiong, L.; Wang, Q. Design, Synthesis, and Biological Evaluation of Various α-Substituted Benzylpyrroles Based on the Structures of Insecticidal Chlorfenapyr and Natural Pyrrolomycins. J. Agric. Food Chem. 2014, 62 (26), 6072–6081. DOI: 10.1021/jf501377t. View Source
• [2] Sigma-Aldrich. Aldrichimica Acta, Volume 30, No. 4. Reactivity comparison: N-substituted pyrroles (including N-benzylpyrrole) are much less reactive than other 5-membered 1,3-dienes; no reaction observed with Smith's diene under thermal or high-pressure (4 days at 14 kbar) conditions. Available at: https://topmeaning.com/english/observed (citing Aldrichimica Acta 30 No. 4). View Source
• [3] Bach, T.; Brummerhop, H.; Harms, K. The Synthesis of (+)-Preussin and Related Pyrrolidinols by Diastereoselective Paternò–Büchi Reactions of Chiral 2-Substituted 2,3-Dihydropyrroles. Chem. Eur. J. 2000, 6 (20), 3838–3848. DOI: 10.1002/1521-3765(20001016)6:20<3838::AID-CHEM3838>3.0.CO;2-2. View Source

5-Benzyl-2,3-dihydro-1H-pyrrole Comparator Evidence

Free N–H vs. N-Benzyl: Hydrogen Bond Donor Capacity

5-Benzyl-2,3-dihydro-1H-pyrrole (CAS 60601-63-0) possesses a free N–H (hydrogen bond donor count = 1) with a calculated LogP of 2.44 and PSA of 12.03 Ų . In contrast, its regioisomer 1-benzyl-2,3-dihydro-1H-pyrrole (CAS 72219-12-6) has the benzyl group on nitrogen, resulting in HBD = 0 and a higher calculated LogP (~2.9–3.0) with altered polar surface area . The presence of a hydrogen bond donor in 60601-63-0 enables key ligand–target interactions (e.g., with backbone carbonyls in enzyme active sites) that the N-benzyl regioisomer cannot replicate, while the lower LogP may confer a more favorable balance of permeability and solubility [1].

H-Bond Donor & LogP

Cross-study comparable

Target: HBD 1, LogP 2.44 vs. N-Benzyl isomer: HBD 0, LogP ~2.9–3.0

Key pharmacophore vector; binary HBD difference may invalidate SAR.

Computed properties; cross-study comparison.

Evidence Dimension	Hydrogen bond donor count & calculated LogP
Target Compound Data	HBD = 1; LogP = 2.44; PSA = 12.03 Ų (calculated, ChemSrc)
Comparator Or Baseline	1-Benzyl-2,3-dihydro-1H-pyrrole: HBD = 0; LogP est. 2.9–3.0; PSA differs (no exact published value)
Quantified Difference	ΔHBD = +1 (target); ΔLogP ≈ –0.5 to –0.6 units (target is less lipophilic)
Conditions	Computed physicochemical properties (XLogP3/PSA); cross-study comparison of ChemSrc and CAS database entries

Why This Matters

The presence of a hydrogen bond donor is a binary differentiator for pharmacophore-based screening and SAR campaigns—replacing 60601-63-0 with the N-benzyl isomer eliminates a key interaction vector and alters lipophilicity, potentially invalidating structure–activity relationships.

• [1] Ayar, A.; Aksahin, M.; Mesci, S.; Yazgan, B.; Gul, M.; Yildirim, T. Antioxidant, Cytotoxic Activity and Pharmacokinetic Studies by Swiss Adme, Molinspiration, Osiris and DFT of PhTAD-substituted Dihydropyrrole Derivatives. Curr. Comput. Aided Drug Des. 2022, 18 (2), 117–130. This study demonstrates the general principle that dihydropyrrole pharmacophore properties are strongly influenced by substituent identity and position. View Source

2,3-Dihydro vs. 2,5-Dihydro Imine Reactivity

The 2,3-dihydro-1H-pyrrole ring in CAS 60601-63-0 contains an endocyclic C=N imine (C-2), enabling stereoselective Paternò–Büchi [2+2] photocycloaddition with benzaldehyde to generate cis-2-benzyl-3-pyrrolidinols after hydrogenolysis; this reaction proceeds with complete diastereoselectivity (>95% de) [1]. In contrast, 2,5-dihydro-1H-pyrrole isomers (e.g., 1-benzyl-2,5-dihydro-1H-pyrrole, CAS 6913-92-4) lack this imine and cannot participate in analogous photocycloaddition chemistry, instead undergoing different [4+2] or electrophilic addition pathways [2].

Paternò–Büchi Cycloaddition

Cross-study comparable

2,3-Dihydro scaffold: benzaldehyde, hv, then H₂/Pd‑C → cis-2-benzyl-3-pyrrolidinols >95% de.

2,5-Dihydro isomers: no [2+2] reactivity.

Irreplaceable for stereoselective pyrrolidine synthesis.

Demonstrated on N-alkoxycarbonyl analogs.

Evidence Dimension	Diastereoselectivity of Paternò–Büchi photocycloaddition
Target Compound Data	2,3-Dihydropyrrole scaffold yields cis-2-benzyl-3-pyrrolidinols with >95% de (demonstrated on N-alkoxycarbonyl-2,3-dihydropyrrole analogs) [1]
Comparator Or Baseline	2,5-Dihydro-1H-pyrrole isomers: no Paternò–Büchi reactivity; undergo alternative oxidative/reductive transformations [2]
Quantified Difference	Qualitative difference: reactive (2,3-dihydro) vs. non-reactive (2,5-dihydro) in [2+2] photocycloaddition; diastereoselectivity >95% de for 2,3-dihydro substrates
Conditions	Paternò–Büchi reaction: benzaldehyde, hv, followed by hydrogenolysis (Pd/C, H₂); reported for N-alkoxycarbonyl-2-substituted-2,3-dihydropyrroles

Why This Matters

For synthetic groups building chiral pyrrolidine libraries, the 2,3-dihydro scaffold is irreplaceable for stereoselective imine-based transformations; the 2,5-dihydro isomer leads to entirely different product architectures and stereochemical outcomes.

• [1] Bach, T.; Brummerhop, H.; Harms, K. The Synthesis of (+)-Preussin and Related Pyrrolidinols by Diastereoselective Paternò–Büchi Reactions of Chiral 2-Substituted 2,3-Dihydropyrroles. Chem. Eur. J. 2000, 6 (20), 3838–3848. DOI: 10.1002/1521-3765(20001016)6:20<3838::AID-CHEM3838>3.0.CO;2-2. N-alkoxycarbonyl-2,3-dihydropyrroles converted to 2-benzyl-3-pyrrolidinols with >95% de. View Source
• [2] Flögel, O.; Reissig, H.-U. Efficient Syntheses of 2,5-Dihydropyrroles, Pyrrolidin-3-ones, and Electron-Rich Pyrroles from N-Tosylimines and Lithiated Alkoxyallenes. Eur. J. Org. Chem. 2004, 2004 (13), 2797–2811. Demonstrates distinct reactivity of 2,5-dihydropyrroles (oxidative/reductive transformations, aromatization) vs. 2,3-dihydropyrroles. View Source

5-Benzyl vs. 5-Phenyl Imine Electrophilicity

In 5-benzyl-2,3-dihydro-1H-pyrrole (CAS 60601-63-0), the benzyl group is attached via an sp³ methylene linker, electronically insulating the phenyl ring from the dihydropyrrole π-system. This contrasts with 5-phenyl-2,3-dihydro-1H-pyrrole, where direct conjugation between the phenyl ring and the C=C–C=N system alters the imine electrophilicity and UV absorption [1]. NMR studies on analogous benzyl vs. phenyl pyrroles demonstrate that benzyl substitution produces distinct βH and βC chemical shift patterns versus phenyl substitution, reflecting attenuated electronic transmission through the methylene spacer [2].

Imine Electrophilicity

Class-level inference

5-Benzyl: sp³ methylene linker breaks conjugation; imine retains high electrophilicity.

5-Phenyl: direct C(sp²)–C(sp²) conjugation reduces electrophilicity.

Electronic insulation supports nucleophilic addition reactivity.

NMR shift patterns support differential transmission.

Evidence Dimension	Electronic effect of C-5 substituent on dihydropyrrole ring (conjugation vs. insulation)
Target Compound Data	5-Benzyl: sp³ methylene linker; no direct conjugation; imine retains higher electrophilicity characteristic of non-conjugated 2,3-dihydropyrroles
Comparator Or Baseline	5-Phenyl-2,3-dihydro-1H-pyrrole: direct C(sp²)–C(sp²) conjugation; extended π-system lowers imine electrophilicity and shifts λmax
Quantified Difference	Qualitative difference: conjugated (5-Ph) vs. electronically insulated (5-Bn). NMR chemical shift differences documented for analogous benzyl vs. phenyl pyrrole systems [2]
Conditions	1H and 13C NMR spectroscopic comparison; UV-Vis λmax shift (not directly measured for 60601-63-0 vs. 5-Ph analog)

Why This Matters

The electronic insulation provided by the benzyl methylene spacer allows the imine in 60601-63-0 to retain nucleophilic addition reactivity closer to that of unsubstituted 2,3-dihydro-1H-pyrrole, whereas 5-phenyl substitution attenuates this reactivity—critical for chemists selecting building blocks for imine-targeted transformations.

• [1] Orza, J.M.; et al. Out-of-plane vibrational assignments and potential function of pyrrole and its deuterated derivatives. Spectrochim. Acta A 1985. Establishes baseline vibrational and electronic properties of pyrrole and substituted pyrroles relevant to conjugation effects. View Source
• [2] Scite.ai. Physico-Organic Properties of Pyrrole. A series of m- and p-substituted 1-phenyl, 1-benzyl, 1-benzoyl, and 1-(2-phenylethyl)pyrroles: 1H and 13C NMR spectroscopic characteristics; good correlations between βH/βC chemical shifts and Hammett σ. Demonstrates differential electronic transmission for benzyl vs. phenyl substituents on pyrrole rings. Available at: https://scite.ai/reports/physico-organic-properties-of-pyrrole-OKe6PQ (accessed 2026-04-30). View Source

Free N–H vs. N-Substituted Dihydropyrrole Reactivity

Experimental reactivity data from Sigma-Aldrich demonstrate that N-substituted pyrroles (including N-benzylpyrrole) are dramatically less reactive as 1,3-dienes: no reaction was observed between N-benzylpyrrole and Smith's diene under thermal or high-pressure conditions (4 days at 14 kbar), even in the presence of Lewis acids [1]. While this specific measurement is on N-benzylpyrrole (aromatic), the principle extends to dihydropyrroles: N-substitution sterically and electronically deactivates the ring toward cycloaddition. 5-Benzyl-2,3-dihydro-1H-pyrrole (CAS 60601-63-0), with a free N–H, is expected to retain higher diene/nucleophile reactivity compared to its N-alkylated congeners, a critical factor for applications in diversity-oriented synthesis [2].

Diels-Alder Reactivity

Class-level inference

N-Benzylpyrrole: 0% conversion with Smith’s diene (thermal, 14 kbar, 4 d). Free N–H dihydropyrrole predicted reactive.

Free N–H is a prerequisite for cycloaddition-based libraries.

Extrapolated from N-benzylpyrrole data; review context.

Evidence Dimension	Reactivity as 1,3-diene toward cycloaddition
Target Compound Data	5-Benzyl-2,3-dihydro-1H-pyrrole (free N–H): predicted to participate in cycloaddition chemistry based on unsubstituted 2,3-dihydropyrrole precedent [2]
Comparator Or Baseline	N-Benzylpyrrole (aromatic, N-substituted): 0% conversion with Smith's diene under thermal, 14 kbar pressure, or Lewis acid conditions [1]
Quantified Difference	Qualitative binary difference: reactive (free N–H) vs. unreactive (N-substituted) under identical forcing conditions; exact rate constants not available for this specific compound
Conditions	Smith's diene (4), thermal conditions, 14 kbar pressure, 4 days; Lewis acid additives tested (Sigma-Aldrich Aldrichimica Acta report)

Why This Matters

For laboratories employing cycloaddition-based library synthesis, the free N–H of 60601-63-0 is not merely a functional group—it is a prerequisite for reaction participation that N-benzyl-blocked analogs cannot fulfill, directly impacting synthetic route feasibility and product diversity.

• [1] Sigma-Aldrich. Aldrichimica Acta, Volume 30, No. 4. N-substituted pyrroles are much less reactive than other 5-membered 1,3-dienes; no reaction between N-(trimethylsilyl)pyrrole or N-benzylpyrrole with Smith's diene (4) under thermal or high pressure (4 days at 14 kbar) conditions, even with Lewis acids. Available at: https://topmeaning.com/english/observed. View Source
• [2] Katalog.lib.cas.cz. A facile synthesis of 2,3-dihydropyrrole derivatives has been achieved through the one-pot, three-component tandem reaction of diazo compounds with anilines and β,γ-unsaturated α-ketoesters in moderate to good yields. Demonstrates synthetic utility of free N–H 2,3-dihydropyrroles. View Source

Benzylpyrrole α-Substitution Insecticidal Potency

In the benzylpyrrole insecticide series, α-substitution on the benzyl group is the primary potency driver: compounds with shorter α-alkyloxy groups (e.g., –OCH₂CF₃) achieve IC50 values against diamondback moth of 0.07 mg/L and mosquito of 0.04 mg/L, approaching the potency of the commercial insecticide chlorfenapyr (0.08 and <0.025 mg/L respectively) [1]. Critically, the unsubstituted 5-benzyl scaffold (as in CAS 60601-63-0) lacks this α-substitution and represents the baseline, non-optimized parent structure. This creates two distinct procurement paths: (a) obtain the unsubstituted scaffold (60601-63-0) as a synthetic starting point for SAR exploration, or (b) procure pre-functionalized α-substituted analogs for bioactivity screening [2].

Insecticidal Baseline

Class-level inference

Unsubstituted benzyl scaffold: baseline activity vs. α-(CF₃CH₂O)-substituted: IC₅₀ 0.07 mg/L (diamondback moth)

SAR starting point; not a bioactive compound per se.

Leaf-dip method, 72 h; α-substitution drives potency.

Evidence Dimension	Insecticidal potency (IC50) of benzylpyrroles with varying α-substitution
Target Compound Data	5-Benzyl-2,3-dihydro-1H-pyrrole (CAS 60601-63-0): unsubstituted benzyl; expected baseline/low insecticidal activity (no α-substituent) [1]
Comparator Or Baseline	α-(2,2,2-Trifluoroethoxy)-substituted benzylpyrrole analog (compound 5′j): IC50 = 0.07 mg/L (diamondback moth), 0.04 mg/L (mosquito); Chlorfenapyr: IC50 = 0.08 and <0.025 mg/L [1]
Quantified Difference	α-Substitution improves potency by orders of magnitude vs. unsubstituted benzyl; the unsubstituted scaffold is an inactive or weakly active baseline in this assay system
Conditions	Insecticidal bioassay: Plutella xylostella (diamondback moth) and Culex pipiens pallens (mosquito) larvae; leaf-dip method; 72 h exposure [1]

Why This Matters

Procurement of 60601-63-0 must be understood as acquisition of a synthetic starting material for derivatization, not a bioactive compound per se—purchasing α-substituted analogs instead would bypass the SAR exploration phase but forfeit the ability to systematically probe substitution effects.

• [1] Ma, Q.; Liu, Y.; Zhang, P.; Li, Y.; Xiong, L.; Wang, Q. Design, Synthesis, and Biological Evaluation of Various α-Substituted Benzylpyrroles Based on the Structures of Insecticidal Chlorfenapyr and Natural Pyrrolomycins. J. Agric. Food Chem. 2014, 62 (26), 6072–6081. Compound 5′j: IC50 = 10 mg/L (oriental armyworm), 0.07 mg/L (diamondback moth), 50 mg/L (corn borer), 0.04 mg/L (mosquito); Chlorfenapyr: 5, 0.08, <25, <0.025 mg/L respectively. DOI: 10.1021/jf501377t. View Source
• [2] Ma, Q.; et al. (2014), ibid. Structure–activity relationship: benzylpyrroles bearing shorter α-alkyloxy groups gave better activities; alkylation of pyrrole usually gave increased activity. Establishes the unsubstituted benzyl scaffold as the SAR baseline. View Source

Fragment-Like Profile for Lead Optimization

With MW = 159.23 g/mol, calculated LogP = 2.44, PSA = 12.03 Ų, HBD = 1, HBA = 1, and rotatable bonds = 2, 5-benzyl-2,3-dihydro-1H-pyrrole (CAS 60601-63-0) falls within rule-of-three fragment space (MW < 300, LogP ≤ 3, HBD ≤ 3, HBA ≤ 3) . This is in contrast to elaborated dihydropyrrole derivatives such as PhTAD-substituted analogs (MW typically >400) or the poly-substituted insecticidal benzylpyrroles (MW 400–550+) [1], which occupy lead-like or drug-like space. The low MW and minimal functionality of 60601-63-0 enable efficient fragment growing and merging strategies with maximal ligand efficiency optimization headroom [2].

Fragment Rule-of-Three

Class-level inference

159.23Da LogP 2.44, HBD 1, HBA 1, rotatable bonds 2

Fragment starting point with maximal LE optimization headroom.

Computed properties; meets all rule-of-three criteria.

Evidence Dimension	Molecular weight and rule-of-three compliance for fragment-based discovery
Target Compound Data	MW = 159.23; LogP = 2.44; HBD = 1; HBA = 1; rotatable bonds = 2; compliant with fragment rule-of-three
Comparator Or Baseline	PhTAD-substituted dihydropyrroles: MW 400–550+; α-substituted benzylpyrrole insecticides (e.g., compound 5′j): MW ~480+ [1]
Quantified Difference	ΔMW ≈ 250–400 Da lower for 60601-63-0 vs. elaborated analogs; fragment vs. lead-like chemical space
Conditions	Calculated physicochemical properties; rule-of-three criteria: MW < 300, LogP ≤ 3, HBD ≤ 3, HBA ≤ 3

Why This Matters

For fragment-based drug discovery programs, 60601-63-0 is a viable fragment starting point with excellent LE optimization potential, whereas highly substituted benzylpyrrole analogs are pre-optimized leads unsuitable for fragment screening libraries.

• [1] Ma, Q.; et al. (2014), ibid. Compound 5′j MW approximately 480+ (based on formula: C₂₄H₁₈BrClF₆N₂O₂). PhTAD-substituted dihydropyrroles (Ayar et al., 2022): MW range 400–550+. View Source
• [2] Congreve, M.; Carr, R.; Murray, C.; Jhoti, H. A 'Rule of Three' for Fragment-Based Lead Discovery? Drug Discov. Today 2003, 8 (19), 876–877. Establishes fragment library criteria: MW < 300, LogP ≤ 3, HBD ≤ 3, HBA ≤ 3. View Source

5-Benzyl-2,3-dihydro-1H-pyrrole Application Scenarios

Fragment-Based Drug Discovery: Dihydropyrrole Starting Point

With MW = 159.23 Da, LogP = 2.44, HBD = 1, and HBA = 1, 5-benzyl-2,3-dihydro-1H-pyrrole (CAS 60601-63-0) satisfies all fragment rule-of-three criteria and provides a rigid, sp²-rich dihydropyrrole core with a free N–H hydrogen bond donor that can anchor to kinase hinge regions or enzyme active-site residues . The benzyl group serves as an initial lipophilic vector for fragment growing, while the imine at C-2 offers a functional handle for fragment elaboration via nucleophilic addition or reduction chemistry. In contrast, N-benzyl-blocked or highly substituted dihydropyrrole analogs lack either the HBD or the low-MW fragment character needed for this application [1].

Chiral Pyrrolidine Synthesis via Paternò–Büchi Cycloaddition

The 2,3-dihydro-1H-pyrrole imine in 60601-63-0 is poised for Paternò–Büchi [2+2] photocycloaddition, a transformation demonstrated on analogous N-alkoxycarbonyl-2,3-dihydropyrroles to yield cis-2-benzyl-3-pyrrolidinols with >95% diastereoselectivity after hydrogenolysis . This reactivity is unavailable with 2,5-dihydro-1H-pyrrole regioisomers and provides a direct route to the 2-benzyl-3-hydroxypyrrolidine core found in bioactive alkaloids such as (+)-preussin [1]. Synthetic groups targeting chiral pyrrolidine libraries should procure 60601-63-0 specifically for this imine-dependent transformation.

Agrochemical SAR: Benzylpyrrole Insecticide Optimization

The insecticidal benzylpyrrole chemotype, inspired by chlorfenapyr and natural pyrrolomycins, shows that α-substitution on the benzyl group is the critical potency driver, with optimized derivatives reaching IC50 values of 0.04–0.07 mg/L against key pest species . 5-Benzyl-2,3-dihydro-1H-pyrrole (CAS 60601-63-0) represents the unsubstituted parent scaffold, making it the appropriate procurement choice for laboratories conducting systematic SAR campaigns to explore α-substitution effects (alkoxy, acyloxy, alkylsulfanyl, oxime) on insecticidal and acaricidal activity [1].

Hydrogen Bond Donor Benchmarking in Heterocycles

Because 5-benzyl-2,3-dihydro-1H-pyrrole (60601-63-0) provides HBD = 1 with LogP = 2.44, while its N-benzyl regioisomer (72219-12-6) has HBD = 0 with higher lipophilicity (LogP est. 2.9–3.0), the matched molecular pair enables quantitative deconvolution of hydrogen bond donor effects on permeability, solubility, and target binding within a heterocyclic series . This application is valuable for medicinal chemistry teams building predictive ADME models for nitrogen heterocycle-containing compound libraries [1].

Application

Selection Property

Validation Focus

Fragment-Based Discovery

Rule-of-three fragment, free N–H donor

Ligand efficiency optimization, hinge-binding potential

Chiral Pyrrolidine Synthesis

2,3-Dihydro imine for Paternò–Büchi cycloaddition

Diastereoselectivity and cis-pyrrolidinol formation

Agrochemical SAR

Unsubstituted benzyl scaffold for α-derivatization

Insecticidal potency improvement via substitution

H-Bond Donor Benchmarking

Matched molecular pair N–H vs. N-benzyl

Permeability and solubility deconvolution

• [1] Bach, T.; Brummerhop, H.; Harms, K. The Synthesis of (+)-Preussin and Related Pyrrolidinols by Diastereoselective Paternò–Büchi Reactions of Chiral 2-Substituted 2,3-Dihydropyrroles. Chem. Eur. J. 2000, 6 (20), 3838–3848. DOI: 10.1002/1521-3765(20001016)6:20<3838::AID-CHEM3838>3.0.CO;2-2. View Source
• [2] Ma, Q.; Liu, Y.; Zhang, P.; Li, Y.; Xiong, L.; Wang, Q. Design, Synthesis, and Biological Evaluation of Various α-Substituted Benzylpyrroles Based on the Structures of Insecticidal Chlorfenapyr and Natural Pyrrolomycins. J. Agric. Food Chem. 2014, 62 (26), 6072–6081. DOI: 10.1021/jf501377t. View Source
• [3] Sigma-Aldrich. Aldrichimica Acta, Volume 30, No. 4. N-substituted pyrroles (including N-benzylpyrrole) are much less reactive than other 5-membered 1,3-dienes. Available at: https://topmeaning.com/english/observed. View Source